N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[2-methyl-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-14-12-16(21-19(23)13-15-6-3-2-4-7-15)9-10-17(14)22-20(24)18-8-5-11-25-18/h2-12H,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: KRFSUVYUSVOIMN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CC2=CC=CC=C2)NC(=O)C3=CC=CO3

Description

N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide, also known as MPAF, is a synthetic compound that has been studied for its potential applications in scientific research. It belongs to the class of furamide compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide is not fully understood, but it is believed to act as a dopamine transporter inhibitor. This means that it can prevent the reuptake of dopamine into presynaptic neurons, leading to increased levels of dopamine in the synaptic cleft. N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide has also been shown to have some affinity for the serotonin transporter, suggesting that it may have some effects on serotonin levels as well.
Biochemical and Physiological Effects:
N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce hyperthermia. It has also been shown to increase dopamine and serotonin levels in certain brain regions, suggesting that it may have some potential as a treatment for neurological disorders such as Parkinson's disease and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. It has also been shown to have some potential as a tool for studying the function of the dopamine transporter. However, one limitation of using N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide. One area of interest is the potential use of N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide as a treatment for neurological disorders such as Parkinson's disease and depression. Another area of interest is the development of more potent and selective dopamine transporter inhibitors based on the structure of N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide. Additionally, further studies are needed to fully understand the mechanism of action of N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide and its effects on serotonin levels.

Synthesis Methods

The synthesis of N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide involves the reaction of 2-furancarboxylic acid with 2-methyl-4-aminobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 2-methyl-4-[(phenylacetyl)amino]phenyl-2-furancarboxylate, which is then converted to N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide by hydrolysis with an acid such as hydrochloric acid.

Scientific Research Applications

N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide has been studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been shown to have various effects on the central nervous system, including the modulation of dopamine and serotonin levels. N-{2-methyl-4-[(phenylacetyl)amino]phenyl}-2-furamide has also been studied for its potential use as a tool for studying the function of the dopamine transporter.